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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
solid, isotopically labeled Cyanamide->N2. While many bulk properties are similar to its
unlabeled analogue, this guide also details the critical differences in spectroscopic properties
and molecular weight. It includes summaries of quantitative data, detailed experimental
protocols for characterization, and logical diagrams to illustrate key chemical concepts and
workflows.

Quantitative Physical Data

Isotopic substitution of 1*N with >N has a negligible effect on macroscopic physical properties
such as melting point, density, and solubility. However, it results in a significant change in
molecular weight and vibrational frequencies. The following tables summarize the key physical
properties of solid cyanamide.

Table 1: General Physical Properties
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Property Value Source(s)
Colorless, hygroscopic,
Appearance deliquescent orthorhombic [1]
crystals.
Molecular Formula CH215Nz2
Molar Mass 44.025 g/mol (Calculated)
Melting Point 44 - 46 °C (111 - 115 °F) [2][3]
Density 1.282 g/cm3 [1][41[5]
Odor Pungent [5]

Table 2: Thermodynamic Properties

Property Value Source(s)
260 °C (decomposes at 760
Boiling Point mmHg)140 °C (at 19 [11[2]

mmHg)83 °C (at 0.5 mmHg)

Enthalpy of Fusion (AfusH)

7.27 kJ/mol

[6]

Standard Enthalpy of
Formation (AfH solid)

58.8 kd/mol (at 298 K)

[6]7]

Solid Phase Heat Capacity
(Cp,solid)

78.2 J/(mol-K) (at 300 K)

[7](8]

Flash Point

141 °C (286 °F) (closed cup)

[4]119]

Table 3: Solubility Data
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Solvent Solubility Temperature (°C) Source(s)
Water 85 g /100 mL 25 [21[9]
Ethanol Soluble 20

Diethyl Ether Soluble 20 [1][6]
Acetone Soluble 20 [1][6]
Benzene Very sparingly soluble 20 [1]
Cyclohexane Practically insoluble 20 [1]

Molecular Structure and Spectroscopy

Cyanamide exists in a dynamic equilibrium between two tautomeric forms: the dominant amino-
nitrile form (H2N-C=N) and the carbodiimide form (HN=C=NH).[2][10] This equilibrium is a key
aspect of its chemistry.

Cyanamide-Carbodiimide Tautomerism.

The primary impact of >N isotopic labeling is on the vibrational spectra (Infrared and Raman)
due to the increased mass of the nitrogen atoms. The stretching frequency of the C=N and C-
15N bonds will be shifted to lower wavenumbers compared to the unlabeled compound, a
phenomenon that can be precisely measured and is critical for isotopic analysis. The IR
spectrum of unlabeled cyanamide shows a strong, characteristic doublet for the nitrile stretch
between 2225-2260 cm~1.[5] For Cyanamide-1>Nz, this peak is expected to be shifted to a
lower frequency.

Experimental Protocols

Detailed methodologies for determining the physical characteristics of solid Cyanamide-1>Nz
are outlined below.

o Sample Preparation: Accurately weigh 1-5 mg of solid Cyanamide-*>Nz into a standard
aluminum DSC pan. Hermetically seal the pan to prevent sublimation or decomposition.
Prepare an identical empty pan to serve as a reference.
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Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell
with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

Thermal Program:
o Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C).

o Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature above the
melting point (e.g., 60 °C).

Data Analysis: The melting point is determined as the onset temperature or the peak
temperature of the endothermic event on the resulting thermogram. The area under the peak
can be integrated to calculate the enthalpy of fusion.

Procedure: Add an excess amount of solid Cyanamide-1>N2 to a known volume of the solvent
(e.g., water) in a sealed flask.

Equilibration: Agitate the flask in a constant temperature bath (e.g., 25 °C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: After equilibration, cease agitation and allow the undissolved solid to settle.
Carefully extract a sample of the supernatant, ensuring no solid particles are included
(centrifugation or filtration may be necessary).

Quantification: Dilute the aliquot with a suitable solvent and determine the concentration of
Cyanamide->N2 using a calibrated analytical method such as UV-Vis spectroscopy, HPLC,
or, more specifically for labeled compounds, Mass Spectrometry.

FTIR Spectroscopy (Attenuated Total Reflectance - ATR):
o Place a small amount of the solid Cyanamide-1>Nz directly onto the ATR crystal.

o Apply pressure using the anvil to ensure good contact between the sample and the
crystal.

o Acquire the spectrum over the desired range (e.g., 4000-400 cm~1) by co-adding a
sufficient number of scans (e.g., 32 or 64) for a good signal-to-noise ratio.
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o The resulting spectrum will show characteristic absorption bands for the N-H, C=N, and C-
N functional groups, with the vibrational frequencies for the nitrogen-containing groups
shifted due to the >N isotope.

e Raman Spectroscopy:
o Place the solid sample in a glass capillary tube or on a microscope slide.
o Focus the laser (e.g., 785 nm) onto the sample.

o Acquire the Raman spectrum, collecting the scattered light. The C=N stretch is typically a
strong and sharp peak in the Raman spectrum, making it an excellent diagnostic band.

Cyanamide-1>Nz is an ideal internal standard for the precise quantification of natural (**Nz)
cyanamide in complex matrices using the stable isotope dilution (SID) method with Gas
Chromatography-Mass Spectrometry (GC-MS).[11][12][13]

Analyte Sample ;
((containing 14Nz—Cyanamide)) (Extractlon ! Cleanup)
Add known amount of Gas Chromatography (GC) | Elution Mass Spectrometry (MS)
Internal Standard (**N2z-Cyanamide) Separation Detection

\

(m/z 42 for 1*Nz2)
(m/z 44 for 1°Nz2)

N

Calculate Peak Area Ratio
(Area m/z 42 | Area m/z 44)

Generate Mass Chromatograms Quantify 1*N>-Cyanamide
using Calibration Curve

Click to download full resolution via product page

Workflow for Cyanamide Quantification using SID-GC-MS.

Protocol Outline:
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o Standard Preparation: Prepare a series of calibration standards containing known
concentrations of unlabeled (**Nz) cyanamide and a fixed concentration of Cyanamide-1>Nz
internal standard.

o Sample Spiking: To the unknown sample, add the same fixed amount of Cyanamide->Nz
internal standard as used in the calibration standards.[11]

o Extraction: Perform a suitable extraction to isolate the cyanamide from the sample matrix.

e GC-MS Analysis: Inject the prepared sample into the GC-MS system. The GC separates
cyanamide from other matrix components. The MS detector is set to monitor the molecular
ions of both the analyte and the internal standard (m/z 42 for 1*N2-cyanamide and m/z 44 for
15N2-cyanamide).[11][13]

o Quantification: Construct a calibration curve by plotting the ratio of the peak areas (Areaaz /
Areaaas) against the concentration of the unlabeled cyanamide standards. The concentration
of cyanamide in the unknown sample is then determined from its measured peak area ratio
using this calibration curve.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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